N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide

• Molecular Formula: C11H10FN5O
• Molecular Weight: 247.23 g/mol
• IUPAC Name: 4-fluoro-N-(2-prop-2-enyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C11H10FN5O/c1-2-7-17-15-11(14-16-17)13-10(18)8-3-5-9(12)6-4-8/h2-6H,1,7H2,(H,13,15,18)
• InChI Key: RQDCWPUQLILTNH-UHFFFAOYSA-N
• SMILES: C=CCN1N=C(N=N1)NC(=O)C2=CC=C(C=C2)F

Description

N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the inflammatory response and cancer cell growth. It has also been suggested that it may act by binding to specific receptors in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have low toxicity and good biocompatibility, making it a promising candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide is its versatility in various fields of research. It has been found to have anti-inflammatory, analgesic, and anticancer properties, making it a promising candidate for drug development. Additionally, it has been found to have good biocompatibility, making it suitable for use in biomedical applications. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for the research on N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide. One potential direction is the further investigation of its anti-inflammatory and analgesic properties, with the aim of developing new drugs for the treatment of inflammatory diseases. Another potential direction is the investigation of its potential use in cancer therapy, with the aim of developing new anticancer drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in biomedical applications.

Synthesis Methods

The synthesis of N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide involves the reaction of 4-fluoroaniline with allyl isothiocyanate, followed by the reaction of the resulting compound with sodium azide and copper (I) iodide. The final product is obtained after the reaction of the intermediate compound with 4-fluorobenzoyl chloride.

Scientific Research Applications

N-(2-allyl-2H-tetraazol-5-yl)-4-fluorobenzamide has been widely studied for its potential applications in various fields. In the pharmaceutical industry, it has been found to have anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. Additionally, it has been studied for its use as a fluorescent probe in biological imaging.